4-Fluorophenyl 2-chlorobenzoate

• CAS RN: 2069-50-3
• Molecular Formula: C13H8ClFO2
• Molecular Weight: 250.65 g/mol
• IUPAC Name: (4-fluorophenyl) 2-chlorobenzoate
• InChI: InChI=1S/C13H8ClFO2/c14-12-4-2-1-3-11(12)13(16)17-10-7-5-9(15)6-8-10/h1-8H
• InChI Key: FRFNREGZFUIBPK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)OC2=CC=C(C=C2)F)Cl

Description

4-Fluorophenyl 2-chlorobenzoate is a chemical compound with the linear formula C13H8ClFO2. It has a molecular weight of 250.659.

Molecular Structure Analysis

The molecular structure of 4-Fluorophenyl 2-chlorobenzoate consists of 13 carbon atoms, 8 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 2 oxygen atoms.

Safety and Hazards

While specific safety data for 4-Fluorophenyl 2-chlorobenzoate was not found, it’s important to handle all chemical compounds with care and use appropriate personal protective equipment. Always refer to the material safety data sheet (MSDS) for the compound if available.

Synthesis routes and methods

Procedure details

To a stirred solution of 25 g of 4fluorophenol in 40 cc of pyridine and 30 cc of toluene was added dropwise 40.9 g of 2-chlorobenzoylchloride at room temperature. And the resulting mixture was stirred at room temperature for 16 hours. Ice water was added to the reaction mixture and extracted with ethyl acetate. The ethylacetate layer was washed 4 times with 1N HCl , dried over magnesium sulfate. The solvent was distilled off and the crude product thus obtained was recrystallized from hexane to obtain 49.1 g of compound A. Yield: 87.8%.